Cas no 1070774-29-6 ((3-fluoropyridin-2-yl)boronic acid)

• Product Name: (3-fluoropyridin-2-yl)boronic acid
• CAS No: 1070774-29-6
• MF: C₅H₅BFNO₂
• MW: 140.908104658127
• MDL: MFCD10574722
• CID: 1028138
• PubChem ID: 53401125
• Update Time: 2025-10-18

(3-fluoropyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-pyridineboronic acid
• (3-Fluoropyridin-2-yl)boronic acid
• 3-Fluoropyridine-2-boronic acid
• Boronic acid, B-(3-fluoro-2-pyridinyl)-
• 3-fluoropyridin-2-ylboronic acid
• 3-Fluoropyridin-2-ylboronic pound inverted question markacid
• AKOS006305287
• A22198
• J-512558
• MFCD10574722
• DB-081902
• LTAUVGYDXJTVQB-UHFFFAOYSA-N
• 3-Fluoropyridine-2-boronicacid
• (3-Fluoropyridin-2-yl)boronicacid
• EN300-212701
• DTXSID50694812
• SCHEMBL290645
• 1070774-29-6
• fluoropyridine boronic acid
• (3-fluoropyridin-2-yl)boronic acid

• MDL： MFCD10574722
• Inchi： 1S/C5H5BFNO2/c7-4-2-1-3-8-5(4)6(9)10/h1-3,9-10H
• InChI Key： LTAUVGYDXJTVQB-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1B(O)O

Computed Properties

• Exact Mass: 141.04000
• Monoisotopic Mass: 141.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 289℃ at 760 mmHg
• Flash Point: 128.6 °C
• PSA: 53.35000
• LogP: -1.09950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (3-fluoropyridin-2-yl)boronic acid

Introduction to (3-fluoropyridin-2-yl)boronic Acid (CAS No. 1070774-29-6)

(3-fluoropyridin-2-yl)boronic acid is a significant compound in the field of organic synthesis and pharmaceutical development, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1070774-29-6, has garnered considerable attention due to its utility in various synthetic transformations and its potential applications in drug discovery. The presence of both a fluorine atom and a boronic acid functional group makes it a versatile intermediate, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.

The relevance of (3-fluoropyridin-2-yl)boronic acid in modern chemistry stems from its ability to participate in highly selective and efficient reactions. Boronic acids are known for their compatibility with palladium catalysts, enabling the formation of carbon-carbon bonds under mild conditions. This property is particularly valuable in pharmaceutical research, where the construction of intricate molecular frameworks is often required. The fluorine substituent further enhances the reactivity and stability of the boronic acid derivative, making it an attractive choice for synthetic chemists.

In recent years, there has been a surge in research focused on the development of fluorinated heterocycles, which are prevalent in many bioactive molecules. (3-fluoropyridin-2-yl)boronic acid serves as a key building block in this context, facilitating the introduction of fluorine-containing pyridine moieties into larger molecular structures. Such modifications are often crucial for improving pharmacological properties such as metabolic stability, lipophilicity, and binding affinity to biological targets.

One of the most notable applications of (3-fluoropyridin-2-yl)boronic acid is in the synthesis of antiviral and anticancer agents. The pyridine ring is a common structural motif in many drugs, and its fluorinated derivatives exhibit enhanced biological activity. For instance, studies have demonstrated that compounds incorporating the 3-fluoropyridin-2-yl moiety exhibit potent inhibitory effects against various enzymes and receptors involved in viral replication and tumor growth. The boronic acid component allows for further functionalization via cross-coupling reactions, enabling the creation of diverse analogues with tailored pharmacological profiles.

The Suzuki-Miyaura coupling reaction is particularly relevant when discussing the applications of ((3-fluoropyridin-2-yl)boronic acid). This palladium-catalyzed reaction has revolutionized organic synthesis by allowing the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides. The reaction conditions are typically mild, requiring only a palladium catalyst, a base, and an inert atmosphere. This simplicity makes it an ideal choice for large-scale synthesis and high-throughput screening processes.

In addition to its role in drug discovery, (3-fluoropyridin-2-yl)boronic acid has found utility in materials science. Fluorinated pyridines are known for their electronic properties, which make them suitable for use in organic electronics and optoelectronic devices. The boronic acid group can be further functionalized to create polymers and nanoparticles with specific properties, such as enhanced charge transport or luminescence.

The synthesis of ((3-fluoropyridin-2-yl)boronic acid) typically involves halogenation followed by lithiation-borylation or direct borylation strategies. Recent advances in synthetic methodologies have improved the efficiency and scalability of these processes. For example, transition-metal-catalyzed borylation reactions have been optimized to achieve high yields with minimal byproducts. These developments have made it easier for researchers to access this valuable intermediate on both laboratory and industrial scales.

The impact of (3-fluoropyridin-2-yl)boronic acid on medicinal chemistry cannot be overstated. Its versatility as a synthetic building block has enabled the rapid development of novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for fluorinated heterocycles, the demand for high-quality boronic acid derivatives like this one is expected to grow.

In conclusion, ((3-fluoropyridin-2-yl)boronic acid (CAS No. 1070774-29-6) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical development. Its unique structural features make it an invaluable tool for constructing complex molecular architectures, particularly those containing fluorine atoms. The ongoing research into its applications underscores its importance as a key intermediate in modern chemistry.